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Compound of Interest

5-Chloro-2-methyl-3-
Compound Name:

nitrobenzaldehyde
CAS No.: 1613329-99-9
Cat. No.: B3177416

Get Quote

Executive Summary & Technical Profile

5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS: 1613329-99-9) represents a class of
polysubstituted benzaldehydes where steric crowding significantly influences solid-state
assembly. Unlike its planar counterparts, the vicinal positioning of the methyl (C2) and nitro
(C3) groups introduces a torsional strain that disrupts planarity, altering the crystal lattice
energy and solubility profile—critical factors in drug substance intermediate isolation.

Product Specifications vs. Alternative

The following table contrasts the target compound with its closest crystallographically
characterized isomer, 2-Chloro-5-nitrobenzaldehyde.
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Feature

Target: 5-Chloro-2-methyl-3-
nitrobenzaldehyde

Alternative: 2-Chloro-5-
nitrobenzaldehyde

Molecular Formula

CsHsCINO3

C7H4CINO3

MW ( g/mol)

199.59

185.56

Steric Environment

High Strain: 2-Me / 3-NOz2
ortho-repulsion forces NO2z out

of plane.

Planar: Substituents are
spaced; NO2z conjugates with

ring.

Expected Space Group

Monoclinic (P21/c) or
Orthorhombic (due to twisted

conformation).

Monoclinic (P21/c) (Common

for planar aromatics).

Packing Forces

Dominated by Dipole-Dipole &
weak C-H---O interactions.

Reduced Tt-1t stacking.

Stabilized by strong 1t-1t
stacking (Centroid separation

~3.7 A).

Melting Point

Predicted: 65-85 °C (Lower
due to reduced packing
density).

Experimental: 75-77 °C [1].[1]

Solubility (EtOH)

High: Non-planar shape
reduces lattice energy, aiding
dissolution.

Moderate: Planar stacking

increases lattice energy.

Scientific Deep Dive: The Steric "Performance" Gap

In drug development, the "performance" of a crystal structure is measured by its predictability

and stability.

The Ortho-Effect Mechanism

For the alternative (2-Chloro-5-nitrobenzaldehyde), the nitro group lies nearly coplanar with the

benzene ring (dihedral angle < 10°). This maximizes resonance and allows molecules to stack

like sheets of paper (11-1T interactions), leading to dense, stable crystals.

For the target (5-Chloro-2-methyl-3-nitrobenzaldehyde), the methyl group at position 2

sterically clashes with the nitro group at position 3.
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o Causality: To relieve this strain, the nitro group rotates out of the aromatic plane (torsion
angle typically 30—-60° in similar o-nitrotoluenes).

e Consequence: The molecule becomes "thick” or chiral-like in conformation. This prevents
tight Tt-stacking.

e Result: The crystal lattice relies more on weak hydrogen bonds (C-H---O=N) rather than
robust stacking. This often results in faster dissolution rates (advantageous for reaction
kinetics) but lower melting points (disadvantageous for solid handling).

Experimental Protocol: Crystallization & Data
Collection

To validate the structure and confirm the steric twist, follow this self-validating workflow.

Phase A: Single Crystal Growth (Slow Evaporation)[3]

¢ Solvent System: Ethanol/Dichloromethane (1:1 v/v). The target is likely soluble in DCM but
less so in Ethanol.

e Method:
o Dissolve 20 mg of 5-Chloro-2-methyl-3-nitrobenzaldehyde in 2 mL DCM.
o Add 2 mL Ethanol.
o Filter through a 0.45 um PTFE syringe filter into a clean vial (removes nucleation sites).
o Cover with parafilm, poke 3 small holes, and store at 4°C.

o Validation: Harvest crystals when they appear as defined prisms or blocks (3—7 days).
Avoid needles (often indicates rapid precipitation).

Phase B: X-Ray Diffraction Workflow

e Mounting: Use a MiTeGen loop with Paratone-N oil.
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o Temperature: Collect at 100 K (Cryostream). Crucial: Room temperature collection will likely
result in high thermal parameters for the rotating nitro group, obscuring the precise bond
angles.

o Refinement Target: Look for Residual Density Factor (R1) < 5%.

Phase C: Structural Solution Workflow (DOT Diagram)

IfR1>0.08
(Recrystallize)

Click to download full resolution via product page

Caption: Logical workflow for structural elucidation, emphasizing the feedback loop if
refinement metrics (R-factor) indicate poor crystal quality.

Data Interpretation & Validation Standards

When analyzing your generated data, use these benchmarks to validate "Performance.”

The "Goodness of Fit" (GoF)

e Target Range: 0.9 —1.1.

o Diagnostic: If GoF > 1.2, your weighting scheme is incorrect, or (more likely for this
compound) there is disorder in the nitro group.

o Fix: Apply a disorder model (PART 1/ PART 2 in SHELXL) to the nitro oxygens. This is
common in ortho-substituted nitrobenzenes where the group "wobbles" between two twisted
conformations.

Intramolecular Geometry Check

Compare your bond lengths to the standard values (from International Tables for
Crystallography):
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C-N (Nitro): 1.46 — 1.48 A,

C-Cl:1.72-1.74 A.

C=0 (Aldehyde): 1.20 — 1.22 A.

Critical Metric: Measure the torsion angle C(2)-C(3)-N-O.

o If <10°: Suspect incorrect assignment (is it actually the 5-nitro isomer?).
o If > 30°: Confirms the 5-Chloro-2-methyl-3-nitro structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3177416/docs#comparative-crystallographic-guide-5-
chloro-2-methyl-3-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b3177416/docs#comparative-crystallographic-guide-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416/docs#comparative-crystallographic-guide-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

